Cas no 1899149-57-5 ((2E)-3-(piperidin-3-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(piperidin-3-yl)prop-2-enoic acid
• CAS No: 1899149-57-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5654799
• PubChem ID: 6312041
• Update Time: 2025-08-02

(2E)-3-(piperidin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 1899149-57-5
• EN300-27725564
• (2E)-3-(piperidin-3-yl)prop-2-enoic acid

• Inchi： 1S/C8H13NO2/c10-8(11)4-3-7-2-1-5-9-6-7/h3-4,7,9H,1-2,5-6H2,(H,10,11)/b4-3+
• InChI Key： KMQUPFALWURIBD-ONEGZZNKSA-N
• SMILES： OC(/C=C/C1CNCCC1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 49.3Ų

Additional information on (2E)-3-(piperidin-3-yl)prop-2-enoic acid

Recent Advances in the Study of (2E)-3-(piperidin-3-yl)prop-2-enoic acid (CAS: 1899149-57-5)

In recent years, (2E)-3-(piperidin-3-yl)prop-2-enoic acid (CAS: 1899149-57-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This unsaturated carboxylic acid derivative, characterized by its piperidine moiety and α,β-unsaturated carbonyl system, has demonstrated promising pharmacological properties, particularly in the modulation of neurological and inflammatory pathways. The compound's unique structural features make it a valuable scaffold for drug discovery, with potential applications in the treatment of neurodegenerative diseases, chronic pain, and autoimmune disorders.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of (2E)-3-(piperidin-3-yl)prop-2-enoic acid. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound acts as a selective antagonist of the sigma-1 receptor (σ1R), a chaperone protein implicated in neuroprotection and cellular stress responses. The study utilized a combination of computational docking, radioligand binding assays, and functional cellular assays to demonstrate that (2E)-3-(piperidin-3-yl)prop-2-enoic acid binds to σ1R with an IC50 of 320 nM, showing minimal activity against other related receptors such as sigma-2 and opioid receptors.

Another significant advancement comes from a 2024 Nature Chemical Biology study that explored the compound's anti-inflammatory properties. Researchers found that (2E)-3-(piperidin-3-yl)prop-2-enoic acid inhibits the NLRP3 inflammasome by covalently modifying cysteine residues in the NEK7 protein, a key component of the inflammasome complex. This mechanism was confirmed through mass spectrometry analysis and site-directed mutagenesis experiments, providing a structural basis for the compound's therapeutic potential in inflammatory diseases.

The synthetic accessibility of (2E)-3-(piperidin-3-yl)prop-2-enoic acid has also been improved through recent methodological developments. A 2023 Organic Letters publication described a novel asymmetric synthesis route employing chiral phosphoric acid catalysis, achieving the target compound in 78% yield and >95% enantiomeric excess. This advancement addresses previous challenges in obtaining optically pure material for pharmacological studies and opens new possibilities for structure-activity relationship investigations.

Pharmacokinetic studies of (2E)-3-(piperidin-3-yl)prop-2-enoic acid have revealed both promising features and limitations. While the compound demonstrates good blood-brain barrier permeability in rodent models (brain/plasma ratio of 0.85 at 2 hours post-administration), its plasma half-life remains relatively short (t1/2 = 1.8 hours in mice). Current research efforts are focused on developing prodrug strategies and formulation approaches to enhance the compound's metabolic stability and duration of action.

Looking forward, the unique pharmacological profile of (2E)-3-(piperidin-3-yl)prop-2-enoic acid positions it as a compelling lead compound for multiple therapeutic areas. Ongoing clinical translation efforts are evaluating its potential as a neuroprotective agent in models of Parkinson's disease and as an anti-inflammatory therapy for rheumatoid arthritis. The compound's dual activity on both neurological and inflammatory pathways suggests it may represent a new class of multifunctional therapeutic agents, though further optimization of its drug-like properties will be essential for successful clinical development.